Cas no 88255-11-2 (Benzene, 1-(bromomethyl)-4-octyl-)

Benzene, 1-(bromomethyl)-4-octyl-, is a brominated aromatic compound featuring a long-chain octyl substituent, offering unique reactivity and solubility properties. The bromomethyl group provides a versatile site for nucleophilic substitution, enabling its use as an intermediate in organic synthesis, particularly for alkylation or functionalization reactions. The octyl chain enhances lipophilicity, making it suitable for applications requiring nonpolar solubility or phase-transfer characteristics. This compound is valuable in the preparation of surfactants, liquid crystals, or specialty polymers, where controlled reactivity and structural stability are critical. Its balanced reactivity and solubility profile make it a useful building block in fine chemical and materials science research.

Benzene, 1-(bromomethyl)-4-octyl- structure

88255-11-2 structure

Product Name:Benzene, 1-(bromomethyl)-4-octyl-

CAS No:88255-11-2

MF:C₁₅H₂₃Br

MW:283.24712395668

MDL:MFCD20485145

CID:639696

PubChem ID:13745154

Update Time:2025-05-28

Benzene, 1-(bromomethyl)-4-octyl- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(bromomethyl)-4-octyl-
- 1-(bromomethyl)-4-octylBenzene
- 4-n-octylbenzyl bromide
- SY262751
- 1-Bromomethyl-4-octyl-benzene
- A900876
- A1-03791
- FT-0726719
- AC8311
- MFCD20485145
- 88255-11-2
- DTXSID70548267
- 1-Bromomethyl-4-octylbenzene
- 4-Octylbenzyl bromide
- QPRYBIJQSRFLBQ-UHFFFAOYSA-N
- SCHEMBL177117
- DA-20009
- MDL： MFCD20485145
- Inchi： 1S/C15H23Br/c1-2-3-4-5-6-7-8-14-9-11-15(13-16)12-10-14/h9-12H,2-8,13H2,1H3
- InChI Key： QPRYBIJQSRFLBQ-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=CC=1)CCCCCCCC

Computed Properties

Exact Mass: 282.09831g/mol
Monoisotopic Mass: 282.09831g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 8
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 0Å²

Benzene, 1-(bromomethyl)-4-octyl- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Benzene, 1-(bromomethyl)-4-octyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D920469-1g	4-Octylbenzyl Bromide	88255-11-2	95%	1g	$1045	2024-07-20
eNovation Chemicals LLC	D628261-25g	p-(n-octyl)benzyl broMide	88255-11-2	97%	25g	$1720	2023-09-03
eNovation Chemicals LLC	D920469-1g	4-Octylbenzyl Bromide	88255-11-2	95%	1g	$1045	2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747268-1g	1-(Bromomethyl)-4-octylbenzene	88255-11-2	98%	1g	￥8645.00	2024-04-27
eNovation Chemicals LLC	D628261-1g	p-(n-octyl)benzyl broMide	88255-11-2	97%	1g	$1662	2024-05-23
eNovation Chemicals LLC	D628261-1g	p-(n-octyl)benzyl broMide	88255-11-2	97%	1g	$1662	2025-02-26
eNovation Chemicals LLC	D628261-1g	p-(n-octyl)benzyl broMide	88255-11-2	97%	1g	$1662	2025-02-22
eNovation Chemicals LLC	D920469-1g	4-Octylbenzyl Bromide	88255-11-2	95%	1g	$1045	2025-02-27
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY262751-1g	4-Octylbenzyl Bromide	88255-11-2	≥95%	1g	¥7900.00	2025-04-12
Ambeed	A1327383-250mg	1-(Bromomethyl)-4-octylbenzene	88255-11-2	98%	250mg	$864.0	2025-04-16